Cas no 733031-03-3 (3-cyclopentyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)

• Product Name: 3-cyclopentyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
• CAS No: 733031-03-3
• MF: C₁₃H₁₆N₂OS₂
• MW: 280.408940315247
• CID: 4658051
• PubChem ID: 2452289
• Update Time: 2025-06-30

3-cyclopentyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-cyclopentyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• Thieno[2,3-d]pyrimidin-4(1H)-one, 3-cyclopentyl-2,3-dihydro-5,6-dimethyl-2-thioxo-
• 3-cyclopentyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

• Inchi： 1S/C13H16N2OS2/c1-7-8(2)18-11-10(7)12(16)15(13(17)14-11)9-5-3-4-6-9/h9H,3-6H2,1-2H3,(H,14,17)
• InChI Key： QOOVGMDLTORJNS-UHFFFAOYSA-N
• SMILES： C1(=S)N(C2CCCC2)C(=O)C2C(C)=C(C)SC=2N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-cyclopentyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one

Research Brief on 3-cyclopentyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS: 733031-03-3)

3-cyclopentyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one (CAS: 733031-03-3) is a thienopyrimidinone derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique heterocyclic structure, has been investigated for its biological activity, particularly in the context of kinase inhibition and anti-inflammatory effects. Recent studies have explored its synthesis, structural optimization, and mechanistic insights, positioning it as a promising candidate for further drug development.

The synthesis of 3-cyclopentyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one involves multi-step organic reactions, including cyclization and functional group modifications, to achieve high purity and yield. Advances in synthetic methodologies have enabled the production of analogs with improved pharmacokinetic properties. Computational modeling and X-ray crystallography have been employed to elucidate its binding modes with target proteins, revealing key interactions that contribute to its inhibitory activity.

Recent in vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects against specific kinases involved in inflammatory pathways. For instance, it has shown significant activity in reducing cytokine production in macrophage models, suggesting potential applications in treating autoimmune diseases. Additionally, its selectivity profile has been evaluated against a panel of kinases, highlighting its potential as a targeted therapeutic agent with minimal off-target effects.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and metabolic stability. Current research efforts are focused on structural modifications to enhance its drug-like properties while maintaining its biological efficacy. Collaborative studies between academic and industrial researchers are underway to advance this compound through preclinical development, with the aim of identifying lead candidates for clinical trials.

In conclusion, 3-cyclopentyl-5,6-dimethyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one represents a compelling case study in the intersection of chemical synthesis and biological evaluation. Its development underscores the importance of interdisciplinary approaches in modern drug discovery. Future research will likely focus on expanding its therapeutic indications and addressing remaining pharmacokinetic challenges to fully realize its clinical potential.